Cas no 1895825-75-8 (4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine)
4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- 4-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperidine
- 1895825-75-8
- EN300-1931675
- 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine
-
- Inchi: 1S/C13H15ClF3N/c14-11-2-1-10(12(8-11)13(15,16)17)7-9-3-5-18-6-4-9/h1-2,8-9,18H,3-7H2
- InChI Key: WUULSBOVFGHHLH-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C(F)(F)F)C=1)CC1CCNCC1
Computed Properties
- Exact Mass: 277.0845117g/mol
- Monoisotopic Mass: 277.0845117g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 264
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 12Ų
4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1931675-0.05g |
4-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperidine |
1895825-75-8 | 0.05g |
$1129.0 | 2023-09-17 | ||
| Enamine | EN300-1931675-0.1g |
4-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperidine |
1895825-75-8 | 0.1g |
$1183.0 | 2023-09-17 | ||
| Enamine | EN300-1931675-0.25g |
4-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperidine |
1895825-75-8 | 0.25g |
$1235.0 | 2023-09-17 | ||
| Enamine | EN300-1931675-0.5g |
4-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperidine |
1895825-75-8 | 0.5g |
$1289.0 | 2023-09-17 | ||
| Enamine | EN300-1931675-1.0g |
4-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperidine |
1895825-75-8 | 1g |
$1129.0 | 2023-05-26 | ||
| Enamine | EN300-1931675-2.5g |
4-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperidine |
1895825-75-8 | 2.5g |
$2631.0 | 2023-09-17 | ||
| Enamine | EN300-1931675-5.0g |
4-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperidine |
1895825-75-8 | 5g |
$3273.0 | 2023-05-26 | ||
| Enamine | EN300-1931675-10.0g |
4-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperidine |
1895825-75-8 | 10g |
$4852.0 | 2023-05-26 | ||
| Enamine | EN300-1931675-1g |
4-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperidine |
1895825-75-8 | 1g |
$1343.0 | 2023-09-17 | ||
| Enamine | EN300-1931675-5g |
4-{[4-chloro-2-(trifluoromethyl)phenyl]methyl}piperidine |
1895825-75-8 | 5g |
$3894.0 | 2023-09-17 |
4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine
Comprehensive Overview of 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 1895825-75-8)
The compound 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 1895825-75-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the piperidine backbone and the 4-chloro-2-(trifluoromethyl)phenylmethyl substituent, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and central nervous system (CNS) disorders.
In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing interest in fluorinated pharmaceuticals, as evidenced by the rise in AI-driven drug design queries and computational chemistry studies. The presence of the chloro and trifluoromethyl groups in 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine suggests its utility in modulating lipophilicity and electronic properties, critical factors in medicinal chemistry optimization.
From a synthetic perspective, CAS No. 1895825-75-8 is often discussed in the context of cross-coupling reactions and catalytic hydrogenation. These methods are pivotal for introducing the phenylmethyl moiety onto the piperidine ring, a transformation frequently highlighted in organic synthesis forums and patent literature. The compound’s versatility is further underscored by its potential role in high-throughput screening (HTS) libraries, where its scaffold could serve as a privileged structure for diverse biological targets.
Environmental and regulatory considerations are also paramount when evaluating 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine. While not classified as hazardous, its chloro and trifluoromethyl functionalities necessitate careful handling to align with green chemistry principles. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched in academic databases and industrial whitepapers.
In conclusion, 4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine (CAS No. 1895825-75-8) represents a compelling case study in modern chemical research. Its structural complexity and functional group diversity position it as a key player in advancing drug discovery, agrochemical development, and material science. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in interdisciplinary research and innovation-driven applications.
1895825-75-8 (4-{4-chloro-2-(trifluoromethyl)phenylmethyl}piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)